2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine
Overview
Description
2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine is a heterocyclic compound with a benzodiazepine ring structure . It is a relatively new synthetic compound, first synthesized in the early 2000s, and has been the subject of a number of scientific studies since then.
Synthesis Analysis
5-Substituted-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepines were synthesized using a modified Pictet-Spengler reaction of N-formyliminium ion as the key step . The cyclization of this ion was found to be affected by the acidity of the reaction media, which depended on the structure of the benzene ring .Molecular Structure Analysis
The molecular formula of 2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine is C9H12ClNS . It has a benzodiazepine ring structure .Chemical Reactions Analysis
The chemical reactions of 2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine are influenced by the structure of the benzene ring . The reactions were monitored by thin-layer chromatography using silica gel G as adsorbent and EtOH–benzene–acetone (1:8:1) as mobile phase .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine include its molecular formula (C9H12ClNS), average mass (201.716 Da), and monoisotopic mass (201.037903 Da) .Scientific Research Applications
Cardiovascular Applications
2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine derivatives are found in medications for treating cardiovascular diseases. Compounds like evacetrapib and benazepril, which contain similar scaffolds, are used in this therapeutic area .
Synthesis Techniques
A modified Pictet-Spengler reaction is used for synthesizing 5-substituted derivatives of this compound. The cyclization step is crucial and is influenced by the acidity of the reaction media .
Anti-Inflammatory Properties
These compounds have been studied for their effects on inflammatory cytokine secretion, suggesting potential applications in treating inflammation-related conditions .
Broad Biological Activity
Derivatives exhibit activity across a range of biological targets, including neuromuscular, metabolic, CNS, oncological, and anti-viral areas .
Chemical Synthesis
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine are the ryanodine receptor 2 (RyR2) and the sarco/endoplasmic reticulum Ca2±ATPase 2a (SERCA2a) . RyR2 is an intracellular Ca2+ release channel enriched in the sarcoplasmic reticulum of cardiac muscle cells and in the endoplasmic reticulum of neurons in the central nervous system . SERCA2a is another cardiac Ca2±transport SR protein, a subtype of SERCA transmembrane P-type ATPase .
Mode of Action
2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine interacts with its targets by preventing Ca2+ leak through RyR2 and enhancing cardiac sarco-endoplasmic reticulum (SR) Ca2+ load by activation of SERCA2a . This dual activity helps to regulate the concentration of cytosolic Ca2+ and initiates the diastolic relaxation phase of the myocardium .
Biochemical Pathways
The compound affects the calcium-induced Ca2+ release process . It initiates Ca2+ release from the SR into the cytoplasm, which activates the contraction of the heart muscle . After the Ca2+ ions are released by RyR2 during cardiac muscle contraction, SERCA2a pumps them back into the SR . This decreases the concentration of cytosolic Ca2+ and initiates the diastolic relaxation phase of the myocardium .
Result of Action
The molecular and cellular effects of 2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine’s action include the prevention of Ca2+ leak through RyR2 and the enhancement of cardiac SR Ca2+ load by activation of SERCA2a . These actions help to regulate the concentration of cytosolic Ca2+ and initiate the diastolic relaxation phase of the myocardium . This can contribute to improved cardiac function in conditions such as heart failure .
Action Environment
The action, efficacy, and stability of 2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine can be influenced by various environmental factors. For instance, the acidity of the reaction media can affect the cyclization of the compound . .
properties
IUPAC Name |
2,3,4,5-tetrahydro-1,4-benzothiazepine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NS/c1-2-4-9-8(3-1)7-10-5-6-11-9/h1-4,10H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUBDEKBXSIKCSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=CC=CC=C2CN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50483283 | |
Record name | 2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50483283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine | |
CAS RN |
58980-39-5 | |
Record name | 2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50483283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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